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Compound of Interest

3-(4-Bromophenyl)-2-
Compound Name:
methylpropanoic acid

cat. No.: B1288795

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available physicochemical data for 3-
(4-Bromophenyl)-2-methylpropanoic acid. Due to the limited availability of experimental data
for this specific isomer in published literature, this document also includes data for the related
iIsomer, 2-(4-Bromophenyl)-2-methylpropanoic acid, for comparative purposes. Furthermore, a
detailed experimental protocol for melting point determination is provided to enable researchers
to ascertain this critical value empirically.

Physicochemical Data

The available data for 3-(4-Bromophenyl)-2-methylpropanoic acid is summarized in Table 1.
At present, a specific melting point for this compound is not consistently reported in publicly
available databases. Several suppliers note the melting point as "Not Available".[1]

Table 1: Physicochemical Properties of 3-(4-Bromophenyl)-2-methylpropanoic acid
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Property Value Source(s)
CAS Number 66735-01-1 [2][3]
Molecular Formula C10H11BrO2 [2][3]
Molecular Weight 243.1 g/mol [2][3]
Appearance Yellow to light brown solid [2][3]
Purity > 98% (HPLC) [21[3]
Storage Conditions 0-8 °C [2][3]
Melting Point Not Available [1]

Data for Structural Isomer: 2-(4-Bromophenyl)-2-
methylpropanoic acid

For the purpose of scientific comparison, the well-documented properties of the structural
isomer, 2-(4-Bromophenyl)-2-methylpropanoic acid, are presented in Table 2. It is critical to
note that structural differences between these isomers will result in distinct physical properties,
including melting point.

Table 2: Physicochemical Properties of 2-(4-Bromophenyl)-2-methylpropanoic acid

Property Value Source(s)
CAS Number 32454-35-6 [4][5][6]
Molecular Formula C10H11BrO2 [41[5]
Molecular Weight 243.10 g/mol [5]
Appearance White to pale orange solid [5]

Melting Point 122-124 °C [4117]
123-127 °C [5]

Experimental Protocol: Melting Point Determination
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The following is a detailed methodology for the accurate determination of the melting point of a
crystalline organic solid, such as 3-(4-Bromophenyl)-2-methylpropanoic acid, using a
capillary-based melting point apparatus.

Materials and Equipment

o Crystalline sample of 3-(4-Bromophenyl)-2-methylpropanoic acid
e Melting point apparatus (e.g., Mel-Temp or similar)

e Thin-walled capillary tubes (sealed at one end)

e Mortar and pestle

e Spatula

o Thermometer (calibrated)

o Safety goggles

Sample Preparation

e Ensure Sample Purity and Dryness: The sample must be pure and completely dry. Impurities
can depress and broaden the melting point range.[8]

e Grind the Sample: Place a small amount of the crystalline solid into a clean, dry mortar.
Gently grind the sample into a fine, homogeneous powder using a pestle.[8][9] This ensures
efficient and uniform heat transfer.

o Load the Capillary Tube: Press the open end of a capillary tube into the powdered sample. A
small amount of the solid will enter the tube.

o Pack the Sample: Gently tap the sealed end of the capillary tube on a hard surface to cause
the powder to fall to the bottom.[10] Repeat this process until a packed column of 1-2 mm in
height is achieved at the bottom of the tube.[11] An excessive amount of sample can lead to
an inaccurate, broad melting range.[12]

Measurement Procedure
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o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer is correctly positioned.[13]

» Rapid Preliminary Measurement (Optional): If the approximate melting point is unknown, it is
efficient to first perform a rapid determination by heating the sample at a fast rate (e.g., 10-20
°C per minute).[13] This provides an estimated melting range.

e Accurate Measurement:
o Allow the apparatus to cool to at least 15-20 °C below the estimated melting point.[13]
o Insert a new, freshly prepared capillary tube with the sample.

o Begin heating at a slow, controlled rate, approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.[11] A slow heating rate is critical for
an accurate measurement.[12]

e Observation and Recording:
o Observe the sample closely through the magnifying lens.
o Record the temperature (T1) at which the first drop of liquid appears.[10]

o Record the temperature (T2) at which the entire solid mass has completely melted into a
clear liquid.[10]

o The melting point is reported as the range from T1 to T2. A pure compound will typically
exhibit a sharp melting range of 0.5-1.0 °C.

o Post-Measurement: Turn off the apparatus and allow it to cool. Dispose of the used capillary
tube in the appropriate glass waste container. For highest accuracy, repeat the measurement
with a fresh sample to ensure reproducibility.

Visualized Workflow

The logical flow of the experimental protocol for determining the melting point is illustrated
below.
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Caption: Experimental workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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